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An In-depth Technical Guide to the Physical Properties of Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical compounds is fundamental to their application in

synthesis, formulation, and analysis. This guide provides a detailed overview of the core

physical characteristics of methyl 4-(hydroxymethyl)cyclohexanecarboxylate, a bifunctional

molecule utilized as a versatile building block in organic synthesis and materials science.[1]

The compound's structure, featuring both a carboxylate ester and a hydroxymethyl group,

allows for a range of chemical transformations.[1] It exists as cis and trans stereoisomers,

which can exhibit different physical properties and reactivity.

Physicochemical Data Summary
The following table summarizes the key physical properties of methyl 4-
(hydroxymethyl)cyclohexanecarboxylate. Data for the general compound and its specific

isomers are presented where available.
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Property Value Isomer Reference(s)

Molecular Formula C₉H₁₆O₃ N/A [1][2][3]

Molecular Weight 172.22 g/mol N/A [1][3][4]

Appearance
Colorless to pale-

yellow solid or liquid
trans-

Boiling Point
250.7 ± 13.0 °C (at

760 mmHg)
trans- [4][5]

233°C N/A [1]

Density 1.1 ± 0.1 g/cm³ trans- [4]

1.059 g/cm³ N/A [1]

1.058 ± 0.06 g/cm³

(Predicted)
cis- [5]

Flash Point 99.8 ± 12.6 °C trans- [4]

Solubility

Soluble in organic

solvents such as ether

and alcohol; insoluble

in water.

N/A [1]

Storage Conditions

Room temperature;

some suppliers

recommend storage in

an inert atmosphere at

2-8°C.

N/A [1]

Experimental Protocols
Detailed experimental protocols for determining the physical properties of a specific compound

are not always published in commercial or database sources. However, standard

methodologies, as outlined below, are typically employed.

Determination of Boiling Point (Distillation Method)
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The boiling point of a liquid is determined as the temperature at which its vapor pressure

equals the atmospheric pressure. A standard method for this is distillation.

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

condenser, a thermometer placed appropriately to measure the temperature of the vapor,

and a receiving flask.

Sample Preparation: The round-bottom flask is filled to approximately two-thirds of its volume

with methyl 4-(hydroxymethyl)cyclohexanecarboxylate. Boiling chips are added to

ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into

contact with the thermometer bulb.

Temperature Reading: The temperature is recorded when it stabilizes, which indicates the

boiling point of the substance at the given atmospheric pressure. This is the temperature at

which a consistent condensation and collection of the distillate is observed.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, the observed boiling

point is corrected to the normal boiling point using a nomograph or appropriate equations.

Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance.

Pycnometer Preparation: A pycnometer (a flask with a specific, known volume) is cleaned,

dried, and weighed empty (m₁).

Sample Filling: The pycnometer is filled with methyl 4-
(hydroxymethyl)cyclohexanecarboxylate, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is wiped off.

Weighing: The filled pycnometer is weighed (m₂).

Calibration: The process is repeated with a reference substance of known density at the

same temperature, typically deionized water, to accurately determine the volume of the

pycnometer.
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Calculation: The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V, where V is the

volume of the pycnometer.

Determination of Solubility
Solubility is assessed by determining the extent to which a solute dissolves in a solvent to form

a saturated solution.

Solvent Selection: A range of solvents (e.g., water, ethanol, diethyl ether) are selected.

Sample Addition: A small, known amount of methyl 4-
(hydroxymethyl)cyclohexanecarboxylate is added to a known volume of the solvent in a

test tube or vial.

Mixing: The mixture is agitated (e.g., by vortexing or stirring) at a constant temperature.

Observation: The mixture is visually inspected for the dissolution of the solid or the formation

of a single liquid phase.

Quantification (Optional): For quantitative analysis, successive amounts of the solute are

added until saturation is reached (i.e., no more solute dissolves). The concentration of the

resulting saturated solution can then be determined analytically (e.g., by spectroscopy or

chromatography) to define the solubility.

Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of a

compound's boiling point.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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